Cas no 1785122-69-1 (1H-Imidazole-5-carboxylic acid, 2-(difluoromethyl)-)

• Product Name: 1H-Imidazole-5-carboxylic acid, 2-(difluoromethyl)-
• CAS No: 1785122-69-1
• MF: C₅H₄F₂N₂O₂
• MW: 162.094267845154
• CID: 5913581
• PubChem ID: 84764441
• Update Time: 2024-01-11

1H-Imidazole-5-carboxylic acid, 2-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-1H-imidazole-4-carboxylic acid
• EN300-6509346
• 1785122-69-1
• 1H-Imidazole-5-carboxylic acid, 2-(difluoromethyl)-

• Inchi： 1S/C5H4F2N2O2/c6-3(7)4-8-1-2(9-4)5(10)11/h1,3H,(H,8,9)(H,10,11)
• InChI Key： YXKJZGBJTRHWIJ-UHFFFAOYSA-N
• SMILES： C1(C(F)F)NC(C(O)=O)=CN=1

Computed Properties

• Exact Mass: 162.02408370g/mol
• Monoisotopic Mass: 162.02408370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.597±0.06 g/cm3(Predicted)
• Boiling Point: 422.6±45.0 °C(Predicted)
• pka: 12.41±0.10(Predicted)